![molecular formula C19H23NO2 B6133248 [1-(3-phenoxybenzyl)-3-piperidinyl]methanol](/img/structure/B6133248.png)
[1-(3-phenoxybenzyl)-3-piperidinyl]methanol
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Overview
Description
[1-(3-phenoxybenzyl)-3-piperidinyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and development. This compound is also known as F15599, and it belongs to the class of selective 5-HT1A receptor agonists.
Mechanism of Action
F15599 is a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. When F15599 binds to the 5-HT1A receptor, it activates a signaling pathway that leads to the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine. This activation of the 5-HT1A receptor has been shown to have anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
F15599 has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal activity, and the modulation of various signaling pathways. F15599 has also been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the advantages of using F15599 in lab experiments is its high selectivity for the 5-HT1A receptor, which allows for precise modulation of this receptor subtype. Another advantage is its excellent purity, which ensures reproducibility of results. However, one of the limitations of using F15599 is its relatively low solubility in water, which can make dosing challenging.
Future Directions
There are several future directions for the study of F15599, including its potential applications in the treatment of psychiatric disorders, its use as a tool to study the role of 5-HT1A receptors in the central nervous system, and its potential as a therapeutic agent for other diseases. Additionally, further optimization of the synthesis method for F15599 may lead to higher yields and better purity, which could facilitate its use in future studies.
Conclusion:
In conclusion, F15599 is a promising compound that has potential applications in various fields of research. Its high selectivity for the 5-HT1A receptor and its excellent purity make it an attractive tool for studying the role of this receptor subtype in the central nervous system. While there are limitations to its use, further research into F15599 may lead to new insights into the mechanisms of psychiatric disorders and other diseases.
Synthesis Methods
The synthesis of F15599 involves several steps, including the reaction of 3-phenoxybenzyl chloride with piperidine in the presence of a base, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification through column chromatography. This synthesis method has been optimized to produce high yields of F15599 with excellent purity.
Scientific Research Applications
F15599 has been extensively studied for its potential applications in various fields of research. One of the primary applications of F15599 is in the field of neuroscience, where it is used as a tool to study the role of 5-HT1A receptors in the central nervous system. F15599 has also been used in the study of depression, anxiety, and other psychiatric disorders, where it has shown promising results in preclinical trials.
Properties
IUPAC Name |
[1-[(3-phenoxyphenyl)methyl]piperidin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2/c21-15-17-7-5-11-20(14-17)13-16-6-4-10-19(12-16)22-18-8-2-1-3-9-18/h1-4,6,8-10,12,17,21H,5,7,11,13-15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIFACQLQJFFQTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC(=CC=C2)OC3=CC=CC=C3)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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